![molecular formula C17H12N2O5S B2444860 Methyl 3-(3-nitrobenzamido)benzo[b]thiophene-2-carboxylate CAS No. 477490-18-9](/img/structure/B2444860.png)
Methyl 3-(3-nitrobenzamido)benzo[b]thiophene-2-carboxylate
Overview
Description
Synthesis Analysis
Thiophene-based analogs, such as “Methyl 3-(3-nitrobenzamido)benzo[b]thiophene-2-carboxylate”, have been the focus of many scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . The synthesis of thiophene derivatives often involves heterocyclization of various substrates .Molecular Structure Analysis
The molecular structure of “Methyl 3-(3-nitrobenzamido)benzo[b]thiophene-2-carboxylate” can be analyzed using standard InChI . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Thiophene derivatives are synthesized through various methods, including the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, producing aminothiophene derivatives .Scientific Research Applications
- Researchers may investigate its potential as an anticancer agent, anti-inflammatory compound, or antimicrobial agent .
- Methyl 3-(3-nitrobenzamido)benzo[b]thiophene-2-carboxylate might contribute to the development of efficient organic electronic devices .
- Methyl 3-(3-nitrobenzamido)benzo[b]thiophene-2-carboxylate may exhibit antihypertensive and anti-atherosclerotic properties .
- Investigate the feasibility of one-step syntheses or regioselective cycloisomerization reactions for this compound .
Medicinal Chemistry and Drug Development
Organic Electronics and Semiconductors
Corrosion Inhibition
Pharmacological Properties
Synthetic Strategies and Chemical Reactions
Fluorescence Sensing and Analytical Applications
Mechanism of Action
Mode of Action
It’s possible that it interacts with its targets in a similar way to other benzo[b]thiophene derivatives .
Biochemical Pathways
Benzo[b]thiophene derivatives have been shown to have potential anticancer effects . They may affect pathways related to cell proliferation and apoptosis .
Pharmacokinetics
The compound’s molecular weight (19223 g/mol) and its solubility in most organic solvents suggest that it may have good bioavailability .
Result of Action
Similar compounds have been shown to have potential anticancer effects .
properties
IUPAC Name |
methyl 3-[(3-nitrobenzoyl)amino]-1-benzothiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O5S/c1-24-17(21)15-14(12-7-2-3-8-13(12)25-15)18-16(20)10-5-4-6-11(9-10)19(22)23/h2-9H,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNIHKQPUDPMXDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(3-nitrobenzamido)benzo[b]thiophene-2-carboxylate | |
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